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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and stability testing of
solutions commonly used in patch-clamp electrophysiology, a critical technique in drug
development for investigating ion channel function.

Introduction to Patch-Clamp Solutions

Patch-clamp electrophysiology is a powerful technique used to study the electrical properties
of living cells, particularly the function of ion channels.[1] The success of these experiments is
highly dependent on the quality and stability of the physiological solutions used. These
solutions are designed to mimic the intracellular and extracellular environments of the cell,
maintaining its health and viability for the duration of the recording.[2] This document outlines
the preparation and stability testing for two primary types of solutions: the external (extracellular
or bath) solution, often an artificial cerebrospinal fluid (aCSF), and the internal (intracellular or
pipette) solution.

Data Presentation: Composition of Standard Patch-
Clamp Solutions
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The following tables summarize the chemical compositions of commonly used extracellular and
intracellular solutions for patch-clamp experiments.

Table 1: Composition of Artificial Cerebrospinal Fluid (aCSF) - Extracellular Solution

Reagent Concentration (mM) Purpose

Main contributor to osmolarity

NacCl 126 , ,

and provides Na+ ions.

Provides K+ ions for setting
KCI 3 the resting membrane

potential.

Provides Mg2+ ions, which can
MgS04 2 act as a cofactor for enzymes

and block some ion channels.

Provides Ca2+ ions, essential
CacCl2 2 for synaptic transmission and

as a second messenger.

Component of the phosphate
NaH2PO4 1.25

buffer system.

Primary buffer when gassed
NaHCO3 26.4 )

with 95% 02 / 5% CO2.[3][4]
Glucose 10 Energy source for the cells.

Table 2: Composition of a Standard K-Gluconate Based Intracellular Solution
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Reagent Concentration (mM) Purpose

Primary salt to mimic the
K-Gluconate 115 i L .

intracellular ionic environment.
NacCl 4 Provides Na+ ions.

Energy source and signaling
GTP-NaCl 0.3

molecule.

Primary energy currency of the
ATP-Mg 2 y 9y y

cell.

pH buffer (alternative to
HEPES 10-15 )

bicarbonate).[3]

Chelates Ca2+ to control
EGTA 0.05 intracellular calcium

concentration.

Experimental Protocols
Protocol 1: Preparation of Artificial Cerebrospinal Fluid

(aCSF)

This protocol describes the preparation of a 10X stock solution and the final 1X aCSF for

patch-clamp experiments.[3][4]

Materials:

pH meter

Magnetic stirrer and stir bar

NacCl, KCI, MgS04, CaCl2, NaH2P0O4, NaHCO3, Glucose
High-purity water (e.g., Milli-Q)

Volumetric flasks and graduated cylinders
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o Osmometer

o Carbogen gas tank (95% 02, 5% CO2)
e 0.2 um filter

Procedure:

e Prepare 10X Stock Solutions:

o Itis recommended to prepare two separate 10X stock solutions to prevent precipitation.[3]

[4]

o Stock Solution A (without NaHCO3 and CaCl2): In a 1 L volumetric flask, dissolve the
appropriate amounts of NaCl, KCl, MgSO4, NaH2PO4, and glucose in approximately 800
mL of high-purity water. Once dissolved, bring the volume to 1 L.

o Stock Solution B (NaHCO3): In a separate 1 L volumetric flask, dissolve the appropriate
amount of NaHCO3 in approximately 800 mL of high-purity water. Once dissolved, bring
the volume to 1 L.

o Store the stock solutions at 4°C for up to one week.[3][4]
e Prepare 1X aCSF:

o On the day of the experiment, in a beaker, combine 100 mL of Stock Solution A and 100
mL of Stock Solution B.

o Add the appropriate amount of a CaCl2 stock solution to reach the final concentration of 2
mM.

o Add high-purity water to a final volume of 1 L.

o Continuously bubble the solution with carbogen gas (95% 02, 5% CO?2) for at least 20
minutes before and during the experiment to maintain pH and oxygenation.[2][3]

o Measure and adjust the osmolarity to approximately 290-310 mOsm/L using an
osmometer.[4][5] Adjust with small amounts of NaCl or water if necessary.
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o Check and adjust the pH to 7.3-7.4 with NaOH or HCI if needed, although bubbling with
carbogen should stabilize the pH.[2]

o Filter the final solution using a 0.2 um filter before use.[6]

Protocol 2: Preparation of K-Gluconate Intracellular
Solution

This protocol details the preparation of a standard intracellular solution for whole-cell patch-
clamp recordings.[3]

Materials:

e K-Gluconate, NaCl, GTP-NaCl, ATP-Mg, HEPES, EGTA
» High-purity water

o Beakers and graduated cylinders

o Magnetic stirrer and stir bar

e pH meter

o Osmometer

o KOH (for pH adjustment)

e 0.2 um filter

Microcentrifuge tubes for aliquoting
Procedure:
e Prepare 1X Solution:

o In a beaker, dissolve all reagents except GTP and ATP in approximately 80% of the final
volume of high-purity water.
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o Adjust the pH to 7.2 with KOH.[3][6]
o Add the GTP and ATP and allow them to dissolve completely.
o Bring the solution to the final volume with high-purity water.

o Measure the osmolarity and adjust to approximately 270-290 mOsm/L.[3][6] The
osmolarity of the internal solution should be about 10 mOsm lower than the external
solution to aid in seal formation.[2]

o Filter the solution using a 0.2 um filter.[4]

o Aliquot the solution into small volumes (e.g., 1 mL) in microcentrifuge tubes and store at
-20°C.[3][4] Avoid repeated freeze-thaw cycles.[6]

Stability Testing of Patch-Clamp Solutions

Ensuring the stability of patch-clamp solutions is crucial for reproducible results. Stability
testing should evaluate the physical and chemical integrity of the solutions over time and under
different storage conditions.

Protocol 3: Stability Testing Protocol

Objective: To determine the shelf-life of prepared patch-clamp solutions under specified
storage conditions.

Parameters to Test:

opH

Osmolarity

Appearance (clarity, color, presence of precipitate)

For intracellular solutions: concentration of key components like ATP/GTP (optional, using
methods like HPLC).

Procedure:
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e Initial Measurement (Time 0):

o Prepare a fresh batch of the solution according to the protocols above.

o Immediately after preparation, measure and record the initial pH, osmolarity, and visual
appearance. This will serve as the baseline.

o Storage:

o Store aliquots of the solution under the intended storage conditions (e.g., 4°C for aCSF,
-20°C for intracellular solution).

o Time-Point Testing:

[e]

At regular intervals (e.g., daily for a week for refrigerated solutions, weekly for a month for
frozen solutions), retrieve an aliquot of the solution.

[e]

For frozen solutions, allow the aliquot to thaw completely at room temperature.

o

Bring the solution to room temperature before measurement.

[¢]

Measure and record the pH, osmolarity, and visual appearance.

[¢]

Compare the results to the initial measurements.
Acceptance Criteria:

e The solution is considered stable if the measured parameters remain within an acceptable
range of the initial values. A common acceptance criterion is a change of less than 2% from
the initial measurement.[7]

Table 3: Example Stability Testing Schedule and Acceptance Criteria
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. Frequency of Acceptance
Parameter Storage Condition . L
Testing Criteria

pH: £ 0.1 of
initialOsmolarity: + 5
) mOsm/L of
aCSF (1X) 4°C Daily for 1 week o
initialAppearance:
Clear, colorless, no

precipitate

pH: + 0.1 of
initialOsmolarity: £ 5
) mOsm/L of
Intracellular Solution -20°C Weekly for 4 weeks o
initialAppearance:
Clear, colorless, no

precipitate

Visualizations

Solution Preparation Quality Control Experiment
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Caption: Workflow for patch-clamp solution preparation and use.
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Caption: Logic diagram for stability testing of solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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